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Compound of Interest

Compound Name: N-Benzoyl-DL-alanine

Cat. No.: B075806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
Benzoyl-DL-alanine, a compound utilized in pharmaceutical intermediates and various

chemical syntheses.[1] Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and minimizing risks associated with the handling of this chemical.

Physicochemical Properties
Understanding the physical and chemical properties of N-Benzoyl-DL-alanine is fundamental

to its safe handling and storage.
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Property Value Source

Molecular Formula C10H11NO3 [1][2][3][4][5][6][7]

Molecular Weight 193.20 g/mol [2][3][4][6][7][8]

Appearance White crystal/solid [3][8]

Melting Point 165-167 °C [2]

Boiling Point 329.41 °C (rough estimate) [2][3]

Solubility Very slightly soluble in water. [1][2][3]

Density 1.2307 g/cm³ (rough estimate) [2][3]

Vapor Pressure 5.7E-09 mmHg at 25°C [2][3]

Flash Point 227.4 °C [2]

Hazard Identification and Classification
N-Benzoyl-DL-alanine is classified as a hazardous substance. The following table

summarizes its classification according to the Globally Harmonized System (GHS).

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[8]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[8]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.[8]

Signal Word: Warning[8]

Pictogram:

alt text
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Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to minimizing exposure

and ensuring the stability of N-Benzoyl-DL-alanine.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

Eye Protection: Safety glasses with side-shields or goggles.[9][10]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[9][10]

Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.[9][10]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[9]

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.[9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10]

Avoid contact with skin and eyes.[9]

Wash hands thoroughly after handling.[9][10]

Minimize dust generation and accumulation.[9]

Storage Conditions
Store in a tightly closed container.[9][10]

Keep in a cool, dry, and well-ventilated place.[9][10]

Store away from incompatible materials such as oxidizing agents.[9]

Emergency Procedures and First Aid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b075806?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of accidental exposure, immediate and appropriate action is critical.

First-Aid Measures
After Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If respiratory irritation occurs, seek medical advice/attention.[10]

After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. If skin irritation occurs, get medical advice/attention.[9][10]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[9][10]

After Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention if you feel

unwell.[9]

Spill and Leak Procedures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[10]

Environmental Precautions: Prevent product from entering drains.[9]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[10]

Experimental Protocols
While detailed proprietary experimental data on toxicity is not publicly available, the GHS

classifications are derived from toxicological studies. The general methodologies for

determining the cited hazards are outlined below.

Skin Irritation/Corrosion Studies (OECD TG 404)
This test guideline involves the application of the test substance to the skin of experimental

animals (typically rabbits). The site of application is observed for signs of erythema (redness)

and edema (swelling) at specified intervals. The severity and reversibility of the skin reactions

are scored to determine the irritation potential.
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Eye Irritation/Corrosion Studies (OECD TG 405)
Similar to the skin irritation test, this guideline involves applying the test substance to the eye of

an experimental animal. The eyes are then examined for signs of corneal opacity, iritis,

conjunctival redness, and chemosis (swelling). The scores for these effects are used to classify

the substance's eye irritation potential.

Acute Inhalation Toxicity Studies (OECD TG 403)
In these studies, animals are exposed to the test substance (as a gas, vapor, or aerosol) for a

defined period. The animals are observed for signs of toxicity and mortality during and after the

exposure period. The concentration that is lethal to 50% of the test animals (LC50) can be

determined.

Visualized Workflows
To further clarify the handling and emergency procedures, the following diagrams illustrate the

key steps.
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Figure 1: Standard Handling Workflow for N-Benzoyl-DL-alanine
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Figure 1: Standard Handling Workflow for N-Benzoyl-DL-alanine
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Figure 2: Emergency Response for Accidental Exposure
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Figure 2: Emergency Response for Accidental Exposure

Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) or professional safety advice. Always

refer to the specific SDS for N-Benzoyl-DL-alanine from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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